Cas no 107400-33-9 (2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one)

• Product Name: 2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one
• CAS No: 107400-33-9
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD02082781
• CID: 1098120
• PubChem ID: 2768018
• Update Time: 2025-05-20

2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one
• AKOS015991933
• Oprea1_743496
• InChI=1/C12H15NO2/c1-12(2,8-14)13-7-9-5-3-4-6-10(9)11(13)15/h3-6,14H,7-8H2,1-2H
• 11P-668
• 2-(2-hydroxy-1,1-dimethylethyl)-1-isoindolinone
• 2-(1-hydroxy-2-methylpropan-2-yl)-2,3-dihydro-1H-isoindol-1-one
• MFCD02082781
• 2-(1-hydroxy-2-methylpropan-2-yl)-3H-isoindol-1-one
• 107400-33-9
• HMS1365B05
• Bionet2_000379

• MDL： MFCD02082781
• Inchi： 1S/C12H15NO2/c1-12(2,8-14)13-7-9-5-3-4-6-10(9)11(13)15/h3-6,14H,7-8H2,1-2H3
• InChI Key： FFFJKHRLIQLCQQ-UHFFFAOYSA-N
• SMILES： OCC(C)(C)N1C(C2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one

Compound CAS No 107400-33-9: 2,3-Dihydro-2-(2-Hydroxy-1,1-Dimethylethyl)-1H-Isoindol-1-One

Compound CAS No 107400-33-9, also known as 2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one, is a unique organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its distinctive structure and versatile applications in drug discovery, material synthesis, and organic chemistry research.

The molecular structure of 2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one is characterized by a fused bicyclic system with a ketone group and hydroxyl-substituted side chains. This configuration imparts unique electronic and steric properties, making it an attractive candidate for exploring novel chemical reactions and functional materials.

Recent studies have highlighted the role of CAS No 107400-33-9 in the development of advanced materials for energy storage applications. Researchers have demonstrated that this compound can serve as a precursor for synthesizing high-performance organic semiconductors and conductive polymers. Its ability to form stable charge transfer complexes makes it particularly useful in the design of next-generation batteries and flexible electronics.

In the field of drug discovery, 2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one has shown promise as a lead compound for developing bioactive molecules with potential therapeutic applications. Its structural features allow for selective interactions with biological targets, making it a valuable tool in medicinal chemistry research.

The synthesis of CAS No 107400-33-9 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric catalysis have enabled the efficient preparation of this compound with high enantiomeric excess, opening new avenues for its application in chiral recognition and asymmetric synthesis.

In conclusion, Compound CAS No 107400-33-9, or 2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one, represents a significant advancement in organic chemistry. Its unique properties and diverse applications make it a valuable compound for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in materials science and pharmaceutical development.